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Compound of Interest

Compound Name: Ritlecitinib tosylate

Cat. No.: B12366228

This document provides essential safety and logistical information for the proper disposal of
ritlecitinib tosylate, a kinase inhibitor. Adherence to these procedures is critical to ensure
personnel safety, environmental protection, and regulatory compliance. The following guidance
is intended for researchers, scientists, and drug development professionals.

Regulatory Framework

The disposal of pharmaceutical waste, including ritlecitinib tosylate, is governed by multiple
regulatory bodies. In the United States, these primarily include the Environmental Protection
Agency (EPA), which enforces the Resource Conservation and Recovery Act (RCRA), and the
Drug Enforcement Administration (DEA) for controlled substances.[1][2][3] Many states have
their own, often more stringent, regulations.[1] It is the responsibility of the waste generator to
ensure compliance with all applicable federal, state, and local regulations.[4]

Hazard Identification

Ritlecitinib tosylate is classified as harmful if swallowed and is very toxic to aquatic life with
long-lasting effects.[5] It can cause skin and serious eye irritation.[6][7] Therefore, preventing
its release into the environment is a primary concern.[5][8] Discharge into sewer systems or
drains is to be avoided.[8]

Step-by-Step Disposal Procedure
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The recommended method for the disposal of ritlecitinib tosylate is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[8]

Step 1: Personal Protective Equipment (PPE) Before handling ritlecitinib tosylate for disposal,
ensure appropriate PPE is worn. This includes:

Tightly fitting safety goggles with side-shields.[8]

Chemical-impermeable gloves.[8]

Suitable protective clothing to avoid skin contact.[8][9]

A suitable respirator if dust or aerosols may be generated.[7]
Step 2: Segregation and Collection
¢ Do not mix ritlecitinib tosylate waste with other types of waste.

o Collect waste in suitable, closed, and properly labeled containers.[8] The container should be
clearly marked with the contents.

Step 3: Storage
» Store the sealed waste container in a dry, cool, and well-ventilated place.[8]

» Keep it away from foodstuffs, animal feed, and incompatible materials such as strong
acids/alkalis and strong oxidizing/reducing agents.[5][8]

Step 4: Arrange for Professional Disposal

» Contact a licensed hazardous waste disposal contractor to arrange for pickup and disposal.
o Ensure the contractor is permitted to handle and incinerate pharmaceutical waste.[2]

Step 5: Decontamination

o Decontaminate surfaces and equipment that may have come into contact with ritlecitinib
tosylate. This can be done by scrubbing with alcohol.[9]
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e Dispose of any contaminated materials (e.g., wipes, absorbent pads) as hazardous waste
along with the ritlecitinib tosylate.[9]

Step 6: Packaging Disposal

o Empty containers can be triple-rinsed (or the equivalent) and then offered for recycling or
reconditioning.[8]

 Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[8]

o Combustible packaging materials may be incinerated by a licensed facility.[8]

Accidental Release Measures

In the event of a spill:

Ensure adequate ventilation and remove all sources of ignition.[8]
o Evacuate personnel to a safe area.[8]
o Wear appropriate PPE, including chemical-impermeable gloves and safety goggles.[8]

e Prevent further leakage or spillage if it is safe to do so.[8] Do not allow the chemical to enter
drains.[8]

» Contain and collect the spillage. For dry spills, avoid dust formation.[8] For liquid spills,
absorb with a non-combustible absorbent material.

o Place the collected material into a suitable, closed container for disposal.[8]

Clean the spill area thoroughly.[6]

Disposal of Unused or Expired Medication in a Non-
Laboratory Setting

While the primary audience for this document is laboratory professionals, it is important to note
that unused or expired ritlecitinib tosylate capsules should not be disposed of in household
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trash or flushed down the toilet.[1][2] Consumers should be directed to drug take-back
programs.[1][10] If a take-back program is not available, the FDA provides guidance for
household trash disposal, which involves mixing the medication with an unappealing
substance, placing it in a sealed container, and then in the trash.[10]

Quantitative Disposal Data

Specific quantitative parameters for the disposal of ritlecitinib tosylate, such as precise
incineration temperatures or degradation conditions, are not publicly available in the provided
safety data sheets or regulatory documents. The primary requirement is for disposal to be
carried out in a licensed facility compliant with environmental regulations.

Parameter Guideline Source

] ] Controlled incineration with
Primary Disposal Method ) [8]
flue gas scrubbing

Discharge to sewer systems or

Prohibited Disposal )
drains

] ) Suitable and closed containers
Container Requirements )
for disposal

Experimental Protocols

The publicly available safety and regulatory documentation for ritlecitinib tosylate does not
cite specific experimental protocols for its disposal. The disposal methods are performance-
based, focusing on the complete destruction of the active pharmaceutical ingredient in a
manner that is safe for human health and the environment.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ritlecitinib
tosylate in a laboratory setting.
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Caption: Workflow for the proper disposal of ritlecitinib tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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